Cas no 1999171-98-0 (3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-thiepane)

• Product Name: 3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-thiepane
• CAS No: 1999171-98-0
• MF: C₁₁H₁₇N₃S
• MW: 223.337780714035
• CID: 5921508
• PubChem ID: 165479093
• Update Time: 2025-10-28

3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-thiepane Chemical and Physical Properties

Names and Identifiers

• 3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-thiepane
• 3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-thiepane]
• 1999171-98-0
• EN300-1076169

• Inchi： 1S/C11H17N3S/c1-3-11(4-7-15-6-1)10-9(2-5-14-11)12-8-13-10/h8,14H,1-7H2,(H,12,13)
• InChI Key： WEQNJHHACYWPJY-UHFFFAOYSA-N
• SMILES： S1CCCC2(C3=C(CCN2)NC=N3)CC1

Computed Properties

• Exact Mass: 223.11431873g/mol
• Monoisotopic Mass: 223.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66Ų

Additional information on 3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,4'-thiepane

Exploring the Potential of 3,5,6,7-Tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-thiepane (CAS No. 1999171-98-0) in Modern Research

In the rapidly evolving field of pharmaceutical and chemical research, 3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-thiepane (CAS No. 1999171-98-0) has emerged as a compound of significant interest. Its unique spirocyclic structure and heterocyclic components make it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly focusing on its potential as a scaffold for novel therapeutics, given its ability to interact with biological targets in ways that simpler molecules cannot.

The compound's spiroimidazo[4,5-c]pyridine core is a key feature that distinguishes it from other heterocycles. This structural motif is known for its stability and versatility, making it a popular choice in the design of small-molecule inhibitors and modulators of protein-protein interactions. The inclusion of a thiepane ring further enhances its potential, as sulfur-containing heterocycles often exhibit improved binding affinity and metabolic stability. These properties are particularly relevant in the context of central nervous system (CNS) drug development, a hot topic in current research due to the growing demand for treatments targeting neurodegenerative diseases.

One of the most frequently searched questions in the field is: "What are the applications of spirocyclic compounds in medicine?" This compound provides a compelling answer. Its spirocyclic architecture allows for three-dimensional diversity, which is crucial for addressing the flatness problem often encountered in drug design. This characteristic makes it a valuable tool for tackling drug-resistant pathogens and complex diseases like cancer, both of which are high-priority areas in global health research.

From a synthetic chemistry perspective, the preparation of 3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-thiepane presents interesting challenges and opportunities. Modern green chemistry techniques, such as catalytic asymmetric synthesis and flow chemistry, are being explored to optimize its production. These methods align with the industry's shift toward sustainable manufacturing, another trending topic among researchers and environmentally conscious stakeholders.

In material science, the compound's electronic properties are drawing attention. Its conjugated system and heteroatom-rich structure suggest potential applications in organic electronics and photovoltaic materials. This aligns with the growing interest in energy storage solutions and next-generation semiconductors, areas that dominate current scientific discourse due to their relevance to climate change mitigation.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming its structural integrity and purity, especially when used as a pharmaceutical intermediate. The importance of quality control in drug development is another subject frequently searched by professionals in the field.

The safety profile and ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-thiepane are currently under investigation. Preliminary studies suggest favorable characteristics, but comprehensive toxicological assessments are necessary before any clinical applications can be considered. This cautious approach reflects the pharmaceutical industry's increased focus on patient safety and regulatory compliance.

As research continues, the scientific community is particularly interested in exploring this compound's potential as a versatile building block for more complex molecules. Its ability to serve as a molecular scaffold makes it valuable for combinatorial chemistry approaches, which are essential for accelerating drug discovery in the era of precision medicine.

The growing body of literature on spirocyclic compounds suggests that 3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-thiepane represents an important addition to the chemist's toolbox. Its unique combination of structural features positions it well for addressing current challenges in both medicinal chemistry and materials science, making it a compound worth watching in coming years.